Cas no 1782598-27-9 (2-(6-methoxypyridin-3-yl)oxyethan-1-amine)

• Product Name: 2-(6-methoxypyridin-3-yl)oxyethan-1-amine
• CAS No: 1782598-27-9
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 6492956
• PubChem ID: 84071235
• Update Time: 2025-05-19

2-(6-methoxypyridin-3-yl)oxyethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(6-methoxypyridin-3-yl)oxyethan-1-amine
• 2-[(6-methoxypyridin-3-yl)oxy]ethan-1-amine
• EN300-1869171
• 1782598-27-9

• Inchi： 1S/C8H12N2O2/c1-11-8-3-2-7(6-10-8)12-5-4-9/h2-3,6H,4-5,9H2,1H3
• InChI Key： POAMWGAPNFXCOJ-UHFFFAOYSA-N
• SMILES： O(C1C=NC(=CC=1)OC)CCN

Computed Properties

• Exact Mass: 168.089877630g/mol
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 57.4Ų

Additional information on 2-(6-methoxypyridin-3-yl)oxyethan-1-amine

Comprehensive Overview of 2-(6-Methoxypyridin-3-yl)oxyethan-1-amine (CAS No. 1782598-27-9): Properties, Applications, and Industry Relevance

The compound 2-(6-methoxypyridin-3-yl)oxyethan-1-amine (CAS No. 1782598-27-9) is a specialized organic molecule featuring a pyridine core substituted with a methoxy group and an ethanamine-linked oxygen moiety. Its unique structural attributes make it a subject of interest in pharmaceutical research, agrochemical development, and material science. The methoxypyridine scaffold, combined with the amine-functionalized ether side chain, offers versatile reactivity, enabling applications in drug discovery and fine chemical synthesis. This article explores its molecular characteristics, synthetic pathways, and emerging trends aligned with current scientific and industrial demands.

In recent years, the demand for heterocyclic compounds like 2-(6-methoxypyridin-3-yl)oxyethan-1-amine has surged due to their role in designing bioactive molecules. Researchers frequently inquire about its synthetic routes, solubility profiles, and stability under physiological conditions, reflecting its relevance in medicinal chemistry. The compound’s logP value and hydrogen bonding capacity are critical parameters for drug formulation, addressing common queries about its ADME (Absorption, Distribution, Metabolism, Excretion) properties. Additionally, its potential as a ligand in catalysis or a building block for polymers aligns with the growing focus on sustainable chemistry and green synthesis.

The 6-methoxypyridine moiety in CAS 1782598-27-9 is notable for its electron-donating effects, which influence the compound’s reactivity in cross-coupling reactions—a hotspot in modern organic synthesis. Industry professionals often search for scalable production methods or cost-effective purification techniques for such intermediates, underscoring the need for optimized protocols. Furthermore, the rise of AI-driven molecular design has increased interest in QSAR (Quantitative Structure-Activity Relationship) studies involving this compound, as its structural features are amenable to computational modeling.

From an application standpoint, 2-(6-methoxypyridin-3-yl)oxyethan-1-amine is explored in crop protection formulations, responding to the agricultural sector’s demand for novel pest control agents. Its derivatization potential allows for the creation of biodegradable herbicides, a topic gaining traction amid environmental concerns. Concurrently, its use in electronic materials, such as organic semiconductors, taps into the booming field of flexible electronics and optoelectronic devices.

Quality control and regulatory compliance are frequently discussed in relation to CAS 1782598-27-9. Analytical techniques like HPLC, NMR, and mass spectrometry are essential for verifying purity, a key concern for buyers and suppliers. The compound’s storage conditions and shelf life also rank high in user queries, emphasizing the need for detailed technical documentation.

In conclusion, 2-(6-methoxypyridin-3-yl)oxyethan-1-amine exemplifies the intersection of innovation and practicality in chemical research. Its multifaceted applications—from life sciences to advanced materials—position it as a valuable asset in addressing contemporary challenges. As industries prioritize sustainability and efficiency, this compound’s adaptability ensures its continued relevance in scientific and commercial landscapes.